Cas no 2098133-97-0 ((1-isobutyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine)

• Product Name: (1-isobutyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine
• CAS No: 2098133-97-0
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 5725774
• PubChem ID: 121210844
• Update Time: 2023-10-27

(1-isobutyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-isobutyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methanamine
• 2098133-97-0
• F2198-0510
• AKOS026720935

• Inchi： 1S/C13H18N4/c1-10(2)9-17-12(7-14)6-13(16-17)11-4-3-5-15-8-11/h3-6,8,10H,7,9,14H2,1-2H3
• InChI Key： XGXYJWRHTMXRDB-UHFFFAOYSA-N
• SMILES： N1(C(CN)=CC(C2C=NC=CC=2)=N1)CC(C)C

Computed Properties

• Exact Mass: 230.153146591g/mol
• Monoisotopic Mass: 230.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.7Ų